![molecular formula C20H19F3N2O2 B2841540 N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide CAS No. 941910-36-7](/img/structure/B2841540.png)
N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide, also known as TFB-TQ, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. TFB-TQ is a small-molecule inhibitor that targets the protein-protein interaction between two transcription factors, c-Myc and Max. This interaction plays a critical role in the regulation of cell growth and proliferation, making TFB-TQ a promising tool for studying cancer biology.
Scientific Research Applications
Synthesis and Medicinal Chemistry Applications
Polycyclic Amides Synthesis : Innovative methodologies for synthesizing isoquinolones from benzamides and alkynes through oxidative ortho C-H activation of benzamides have been developed. This process facilitates the production of both N-alkyl and N-aryl secondary benzamides as well as primary benzamides, leading to tricyclic products via double C-H activation and oxidative coupling. This synthesis showcases the versatility of related compounds in forming complex heterocycles (Song et al., 2010).
Carbonylation of Aminoquinoline Benzamides : A method has been discovered for the direct carbonylation of aminoquinoline benzamides, highlighting the functional group compatibility and potential for creating diverse benzamide derivatives through carbon monoxide insertion. This technique underscores the chemical adaptability of such compounds in synthesizing imides from benzoic and acrylic acid derivatives (Grigorjeva & Daugulis, 2014).
Regioselectivity in Chemical Reactions : The regioselectivity of N-ethylation reactions of N-benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide was investigated, revealing insights into the acid/base behavior and potential reaction paths of 4-oxoquinolines. This study emphasizes the importance of understanding selective reactions for developing pharmacologically active benzamide derivatives (Batalha et al., 2019).
Pharmacological and Biochemical Investigations
Antitumor Activity : Research into water-soluble analogues of CB30865, a quinazolin-4-one antitumor agent, aimed at improving aqueous solubility for in vivo evaluation. This effort led to the identification of compounds with significantly enhanced water solubility and cytotoxicity, retaining unique biochemical characteristics such as non-phase specific cell-cycle arrest. This illustrates the potential of N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide derivatives in oncology (Bavetsias et al., 2002).
Selective Synthesis of Isoquinolines : Employing picolinamide as a traceless directing group, cobalt-catalyzed oxidative annulation of benzylamides with alkynes has been developed to synthesize isoquinolines through C-H/N-H bonds activation. This process demonstrates good functional group tolerance and excellent regioselectivity, highlighting the synthetic utility of benzamide derivatives in creating complex isoquinoline structures (Kuai et al., 2017).
properties
IUPAC Name |
N-(2-oxo-1-propyl-3,4-dihydroquinolin-6-yl)-4-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19F3N2O2/c1-2-11-25-17-9-8-16(12-14(17)5-10-18(25)26)24-19(27)13-3-6-15(7-4-13)20(21,22)23/h3-4,6-9,12H,2,5,10-11H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEBBRYMRNZFRSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.